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Compound of Interest

Compound Name: Monoethyl pimelate

Cat. No.: B1582420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

monoethyl pimelate (CAS No: 33018-91-6). The following sections detail the physical and

chemical properties, toxicological data, personal protective equipment, first aid procedures, and

emergency protocols. This document is intended to equip laboratory personnel with the

knowledge necessary to handle this chemical safely.

Chemical and Physical Properties
Monoethyl pimelate is the monoethyl ester of pimelic acid.[1] It is primarily used in organic

synthesis, particularly in the preparation of functionalized compounds for pharmaceuticals.[1]

Understanding its physical and chemical properties is the first step in safe handling.
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Property Value Reference

CAS Number 33018-91-6 [2]

Molecular Formula C9H16O4 [3]

Molecular Weight 188.22 g/mol [2]

Appearance

White or Colorless to Almost

white or Almost colorless

powder to lump to clear liquid

[4]

Purity >98.0% (GC) or 95% [2][4]

Storage Temperature
Sealed in dry, 2-8°C or

Refrigerated (0-10°C)
[2][4]

IUPAC Name 7-ethoxy-7-oxoheptanoic acid [2]

Synonyms
Ethyl Hydrogen Pimelate,

Pimelic Acid Monoethyl Ester
[4]

Toxicological Information
Specific toxicological data, such as LD50 and LC50 values for monoethyl pimelate, are not

readily available in the reviewed literature.[5] Therefore, data for the parent compound, pimelic

acid, is provided as a reference for potential hazards. It is crucial to handle monoethyl
pimelate with the assumption that it may have a similar toxicological profile.
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Metric Value Species Reference

Oral LD50 (Pimelic

Acid)
7 g/kg Rat [6]

Oral LD50 (Pimelic

Acid)
4800 mg/kg Mouse [6]

Skin

Corrosion/Irritation

Causes skin irritation

(H315)
Not Specified [2]

Serious Eye

Damage/Irritation

Causes serious eye

irritation (H319)
Not Specified [2]

Respiratory or Skin

Sensitization

Shall not be classified

as a respiratory or

skin sensitiser

(Pimelic Acid)

Not Specified [7][8]

Germ Cell

Mutagenicity

Shall not be classified

as germ cell

mutagenic (Pimelic

Acid)

Not Specified [7][8]

Carcinogenicity

Shall not be classified

as carcinogenic

(Pimelic Acid)

Not Specified [7][8]

Reproductive Toxicity

Shall not be classified

as a reproductive

toxicant (Pimelic Acid)

Not Specified [7][8]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation (Pimelic Acid)
Not Specified [7][8]

Hazard Identification and GHS Classification
Monoethyl pimelate is classified with the following hazards according to the Globally

Harmonized System (GHS):
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GHS Pictogram: GHS07 (Exclamation Mark)[2]

Signal Word: Warning[2]

Hazard Statements:

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

Precautionary Statements:

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

Experimental Protocols for Hazard Assessment
The hazard classifications for skin and eye irritation are typically determined through

standardized experimental protocols. While the specific studies for monoethyl pimelate are

not publicly available, the following are examples of widely accepted methodologies.

OECD Guideline 404: Acute Dermal Irritation/Corrosion (Draize Skin Test) This test involves

applying the substance to the shaved skin of an animal (historically albino rabbits). The site is

then observed for signs of erythema (redness) and edema (swelling) at specified intervals.

OECD Guideline 405: Acute Eye Irritation/Corrosion (Draize Eye Test) In this test, the

substance is applied to one eye of an animal (typically an albino rabbit), with the other eye

serving as a control. The eyes are examined for opacity of the cornea, inflammation of the iris,

and redness and swelling of the conjunctiva.

In Vitro Alternatives Several in vitro methods are now available and preferred to reduce animal

testing. These include:

Bovine Corneal Opacity and Permeability (BCOP) assay (OECD 437)

Reconstructed human cornea-like epithelium (RhCE) test method (OECD 492)
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Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.
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Safe Handling Workflow for Monoethyl Pimelate

Preparation

Handling

Storage

Disposal

Conduct Risk Assessment

Review Safety Data Sheet

Select Appropriate PPE

Work in a Well-Ventilated Area

Avoid Contact with Skin and Eyes

Avoid Inhalation of Dust/Vapors

Handle Under Inert Gas
(Moisture/Heat Sensitive)

Store in a Cool, Dry Place
(2-8°C or 0-10°C)

Keep Container Tightly Closed

Store Away from
Incompatible Materials

Collect Waste in a
Labeled, Sealed Container

Dispose of According to
Local and National Regulations
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First Aid for Monoethyl Pimelate Exposure

First Aid for Monoethyl Pimelate Exposure

First Aid for Monoethyl Pimelate Exposure

Exposure to
Monoethyl Pimelate

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention.

Remove contaminated clothing.
Wash skin with plenty of soap and water.

Seek medical attention if irritation persists.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.
Seek medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582420#monoethyl-pimelate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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